Cas no 1153394-19-4 (Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate
• CAS No: 1153394-19-4
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5054652
• Update Time: 2025-10-29

Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate
• ethyl 1-(1-methyl-2-oxopyridine-4-carbonyl)piperidine-3-carboxylate
• Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate

• Inchi： 1S/C15H20N2O4/c1-3-21-15(20)12-5-4-7-17(10-12)14(19)11-6-8-16(2)13(18)9-11/h6,8-9,12H,3-5,7,10H2,1-2H3
• InChI Key： RPBOKKIPORVSQL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(C2C=CN(C)C(C=2)=O)=O)CCC1)=O

Computed Properties

• Exact Mass: 292.142
• Monoisotopic Mass: 292.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.9

Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate

Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate (CAS No. 1153394-19-4): A Comprehensive Overview

Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate, identified by its CAS number 1153394-19-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, incorporating both piperidine and dihydropyridine moieties, positions it as a promising candidate for further investigation in various therapeutic areas.

The chemical structure of Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate consists of a piperidine ring substituted with a carbonyl group linked to a dihydropyridine moiety. This arrangement confers upon the molecule distinct physicochemical properties that make it suitable for diverse pharmacological applications. The presence of the 1-methyl-2-oxo-1,2-dihydropyridine fragment suggests potential interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The dihydropyridine scaffold, known for its role in calcium channel blockers like nifedipine, has been extensively studied for its ability to modulate various biological processes. Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate builds upon this foundation by introducing additional functional groups that may enhance its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of the piperidine and dihydropyridine rings provides a versatile platform for medicinal chemists to explore modifications that could lead to improved pharmacokinetic profiles and reduced side effects. Researchers have been particularly interested in how the substitution patterns on these rings can influence the compound's bioactivity and metabolic stability.

Recent studies have begun to uncover the pharmacological properties of related compounds, providing insights into the potential therapeutic applications of Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate. For instance, modifications to the dihydropyridine moiety have been shown to affect calcium channel modulation, while alterations to the piperidine ring can influence interactions with other biological targets. These findings suggest that this compound may have utility in treating conditions such as hypertension, neuropathic pain, and even certain types of cancer.

The synthesis of Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired framework efficiently. These developments have opened up new avenues for exploring its pharmacological potential.

In addition to its synthetic significance, Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylate has attracted attention for its potential role in drug discovery pipelines. Its structural features make it a valuable candidate for virtual screening and high-throughput screening assays aimed at identifying novel drug candidates. By leveraging computational methods and large-scale data analysis, researchers can rapidly assess the bioactivity of this compound against various disease-related targets.

The future prospects for Ethyl 1-(1-methyl-2-oxo-1,2-dihydropyridine)-4-carbonyl)piperidine–3–carboxylate are promising as ongoing research continues to elucidate its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of derivatives with enhanced therapeutic efficacy and safety profiles. As our understanding of molecular interactions grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, Ethyl 1-(1-methyl--2--oxo--– dihydropyridine-- piperidine–> carboxylate (CAS No. 1153394–19–4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications position it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is expected to contribute substantially to the development of novel treatments for a wide range of diseases.